Cas no 13431-34-0 (1-amino-3-ethylthiourea)

1-amino-3-ethylthiourea structure

Product Name:1-amino-3-ethylthiourea

CAS No:13431-34-0

MF:C₃H₉N₃S

MW:119.188658475876

MDL:MFCD00007618

CID:175142

PubChem ID:1551780

Update Time:2025-04-19

1-amino-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

- Hydrazinecarbothioamide,N-ethyl-
- 1-amino-3-ethylthiourea
- 4-Ethyl-3-thiosemicarbazide
- 4-Ethylthiosemicarbazide
- 4-N-ethyl-3-thiosemicarbazide
- B 1131
- Ethylthiosemicarbazide
- Hydrazinecarbothioamide,N-ethyl
- N-Ethylhydrazinecarbothioamide
- Semicarbazide,4-ethyl-3-thio
- 3-amino-1-ethylthiourea
- 3-amino-1-ethyl-thiourea
- Semicarbazide, 4-ethyl-3-thio-
- n-ethyl-hydrazinecarbothioamid
- 4-Ethyl-3-thiosemicarbazide,97%
- SCHEMBL940750
- LS-08640
- DTXSID3065451
- D97435
- 4-ethyl-thiosemicarbazide
- NSC-84217
- J-006513
- A887934
- N-ethylhydrazine carbothioamide
- MFCD00007618
- Hydrazinecarbothioamide, N-ethyl-
- NSC 84217
- F6660-0121
- FT-0682170
- CCG-40480
- N-Ethylhydrazinecarbothioamide #
- 13431-34-0
- NSC84217
- EN300-17590
- AKOS001055057
- 4-Ethyl-3-thiosemicarbazide, 97%
- EINECS 236-553-1
- Thiosemicarbazide, 4-ethyl-
- NS00024337
- Z56965890
- CS-0187585
- DTXCID7034202
- ALBB-025580
- STK801323
- MDL： MFCD00007618
- Inchi： 1S/C3H9N3S/c1-2-5-3(7)6-4/h2,4H2,1H3,(H2,5,6,7)
- InChI Key： SKYYTGUCWARUCL-UHFFFAOYSA-N
- SMILES： S=C(NN)NCC

Computed Properties

Exact Mass: 119.05200
Monoisotopic Mass: 119.05171847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 63.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.4
Topological Polar Surface Area: 82.2Å²

Experimental Properties

Color/Form: Not available
Density: 1.109 (estimate)
Melting Point: 82-84 °C (lit.)
Refractive Index: 1.5800 (estimate)
PSA: 82.17000
LogP: 0.82620
Solubility: Not available

1-amino-3-ethylthiourea Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25
HazardClass：IRRITANT
Risk Phrases：R36/37/38

1-amino-3-ethylthiourea Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-amino-3-ethylthiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018695-5g	4-Ethyl-3-thiosemicarbazide	13431-34-0	95%	5g	￡56.00	2022-03-01
Fluorochem	018695-25g	4-Ethyl-3-thiosemicarbazide	13431-34-0	95%	25g	￡225.00	2022-03-01
Alichem	A250001905-100g	N-Ethylhydrazinecarbothioamide	13431-34-0	95%	100g	719.32 USD	2021-06-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04340-25g	N-Ethylhydrazinecarbothioamide	13431-34-0	97%	25g	¥2238.0	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	E49304-25G	1-amino-3-ethylthiourea	13431-34-0		25g	¥3046.56	2023-11-09
TRC	E926845-1g	4-Ethyl-3-thiosemicarbazide	13431-34-0		1g	$ 50.00	2022-06-05
TRC	E926845-2.5g	4-Ethyl-3-thiosemicarbazide	13431-34-0		2.5g	$ 95.00	2022-06-05
TRC	E926845-5g	4-Ethyl-3-thiosemicarbazide	13431-34-0		5g	$ 130.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E922679-1g	4-Ethyl-3-thiosemicarbazide	13431-34-0	97%	1g	￥156.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E922679-5g	4-Ethyl-3-thiosemicarbazide	13431-34-0	97%	5g	￥596.00	2022-01-10

1-amino-3-ethylthiourea Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:13431-34-0)1-amino-3-ethylthiourea

Order Number:A887934

Stock Status:in Stock

Quantity:5g/10g/25g/50g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:22

Price ($):951.0/1162.0/2244.0/3696.0

Email:sales@amadischem.com

Product Official Link

1-amino-3-ethylthiourea Related Literature

1. Determination of formic acid vapour using piezoelectric crystals with 4-ethyl-3-thiosemicarbazide and 2,6-diacetylpyridine coatings

Juan A. Mu?oz Leyva,José L. Hidalgo Hidalgo de Cisneros,Daniel García Gómez de Barreda,Antonio J. Fraidías Becerra Analyst 1993 118 175
2. Copper complexes with dissymmetrically substituted bis(thiosemicarbazone) ligands as a basis for PET radiopharmaceuticals: control of redox potential and lipophilicity

Oliver C. Brown,Julia Bagu?a Torres,Katherine B. Holt,Philip J. Blower,Michael J. Went Dalton Trans. 2017 46 14612
3. Spectroscopic characterization of a new Re(i) tricarbonyl complex with a thiosemicarbazone derivative: towards sensing and electrocatalytic applications

Breno L. Souza,Leandro A. Faustino,Fernando S. Prado,Renato N. Sampaio,Pedro I. S. Maia,Antonio Eduardo H. Machado,Antonio Otavio T. Patrocinio Dalton Trans. 2020 49 16368
4. Synthesis and structure of [(η6-p-cymene)Ru(2-anthracen-9-ylmethylene-N-ethylhydrazinecarbothioamide)Cl]Cl; biological evaluation, topoisomerase II inhibition and reaction with DNA and human serum albumin

Floyd Beckford,Jeffrey Thessing,Jason Woods,Jacob Didion,Nikolay Gerasimchuk,Antonio Gonzalez-Sarrias,Navindra P. Seeram Metallomics 2011 3 491
5. Ruthenium(ii) complexes containing a phosphine-functionalized thiosemicarbazone ligand: synthesis, structures and catalytic C–N bond formation reactions via N-alkylation

Rangasamy Ramachandran,Govindan Prakash,Sellappan Selvamurugan,Periasamy Viswanathamurthi,Jan Grzegorz Malecki,Wolfgang Linert,Alexey Gusev RSC Adv. 2015 5 11405

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